Cas no 96687-52-4 ((R,R)-N,N'-Didemethyl Atracurium Oxalate)

• Product Name: (R,R)-N,N'-Didemethyl Atracurium Oxalate
• CAS No: 96687-52-4
• MF: C₅₃H₆₈N₂O₁₆
• MW: 989.110836982727
• CID: 61862
• Update Time: 2025-05-19

(R,R)-N,N'-Didemethyl Atracurium Oxalate Chemical and Physical Properties

Names and Identifiers

• (1R,1'R)-2,2'-(3,11-Dioxo-4,10-dioxatridecamethylene)-bis-(1,2,3,4-tetrahydro-6,7-dimethoxy-1-veratrylisoquindline)-dioxalate
• (R*,R*)-(-)-1-[(3,4-Dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinepropanoic acid 1,5-pentanediyl ester ethanedioate (1:2)
• (1R,1’R)-ATRACURIUM DIOXALATE
• (1R,1'R)-2,2'-(3,11-dioxatridecamethylene)-bis-(1,2,3,4-tetrahydro-6,7-dimethoxy-1-veratrylisoquinoline)dioxalate(Cisatracurium oxalate)
• (1R,1'R)-2,2'-(3,11-Dioxo-4,10-dioxatridecamethylene)-bis-(1,2,3,4-tetrahydro-6,7-dimethoxy-1-veratrylisoquindline)-diox
• 5-[3-[(1S)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoyloxy]pentyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propa
• Cis Atracurium dioxalate
• CisAtracurium Oxalate
• 5-[3-[(1S)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoyloxy]pentyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoate,oxalic acid
• R-atracurium dioxalate
• 2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-, 1,5-pentanediyl ester, (R*,R*)-(-)-, ethanedioate (1:2) (9CI)
• (R,R)-N,N'-Didemethyl Atracurium Oxalate

• Inchi： 1S/C51H66N2O12.C2H2O4/c1-56-42-14-12-34(28-44(42)58-3)26-40-38-32-48(62-7)46(60-5)30-36(38)16-20-52(40)22-18-50(54)64-24-10-9-11-25-65-51(55)19-23-53-21-17-37-31-47(61-6)49(63-8)33-39(37)41(53)27-35-13-15-43(57-2)45(29-35)59-4;3-1(4)2(5)6/h12-15,28-33,40-41H,9-11,16-27H2,1-8H3;(H,3,4)(H,5,6)/t40-,41-;/m1./s1
• InChI Key： CTRHJROIKMLEGA-RONWPTNUSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1C=CC(OC)=C(OC)C=1)[C@H]1N(CCC(=O)OCCCCCOC(=O)CCN2CCC3C=C(C(=CC=3[C@H]2CC2C=CC(OC)=C(OC)C=2)OC)OC)CCC2=CC(=C(C=C12)OC)OC

Computed Properties

• Exact Mass: 1078.45000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 77
• Rotatable Bond Count: 28

Experimental Properties

• PSA: 282.12000
• LogP: 5.96330

(R,R)-N,N'-Didemethyl Atracurium Oxalate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD43676)

Additional information on (R,R)-N,N'-Didemethyl Atracurium Oxalate

Comprehensive Overview of (R,R)-N,N'-Didemethyl Atracurium Oxalate (CAS No. 96687-52-4)

(R,R)-N,N'-Didemethyl Atracurium Oxalate (CAS No. 96687-52-4) is a stereospecific derivative of the well-known neuromuscular blocking agent, atracurium. This compound has garnered significant attention in the field of anesthesiology and pharmacology due to its unique structural properties and potential therapeutic applications. The (R,R)-isomer is particularly notable for its enhanced selectivity and reduced side-effect profile compared to its racemic counterparts. Researchers and clinicians are increasingly exploring its role in precision medicine, especially in surgeries requiring controlled muscle relaxation.

The chemical structure of (R,R)-N,N'-Didemethyl Atracurium Oxalate features a bis-quaternary ammonium skeleton, which is critical for its interaction with nicotinic acetylcholine receptors at the neuromuscular junction. The presence of the oxalate counterion improves its solubility and stability, making it more suitable for intravenous administration. Recent studies have highlighted its potential in reducing postoperative complications, such as residual neuromuscular blockade, which remains a hot topic in clinical anesthesia. This aligns with the growing demand for safer and more predictable anesthetic agents.

In the context of current trends, (R,R)-N,N'-Didemethyl Atracurium Oxalate is often discussed alongside keywords like "neuromuscular blocking agents," "stereoselective pharmacology," and "improved anesthetic safety." These terms reflect the compound's relevance in modern medical research. For instance, a surge in searches for "long-acting muscle relaxants" and "reduced side-effect anesthetics" underscores the need for compounds like this one. Its development also resonates with the broader shift toward personalized medicine, where enantiomerically pure drugs are prioritized for their predictable pharmacokinetics.

From a synthetic perspective, the production of (R,R)-N,N'-Didemethyl Atracurium Oxalate involves sophisticated chiral separation techniques, such as high-performance liquid chromatography (HPLC) or enzymatic resolution. These methods ensure the isolation of the desired (R,R)-isomer with high enantiomeric excess, a critical factor for regulatory approval. The compound's CAS No. 96687-52-4 serves as a unique identifier in chemical databases, facilitating research and commercialization efforts. Its inclusion in drug development pipelines highlights its potential to address unmet needs in anesthesia.

Beyond its clinical applications, (R,R)-N,N'-Didemethyl Atracurium Oxalate is a subject of interest in academic circles. Publications exploring its structure-activity relationships (SAR) and metabolic pathways are frequently cited, reflecting its scientific importance. The compound's mechanism of action—competitive antagonism of acetylcholine receptors—is a classic example of how subtle molecular modifications can lead to significant improvements in drug efficacy. This has sparked discussions on platforms like PubMed and ResearchGate, where queries such as "new-generation neuromuscular blockers" and "atracurium analogs" are trending.

In summary, (R,R)-N,N'-Didemethyl Atracurium Oxalate (CAS No. 96687-52-4) represents a promising advancement in the realm of neuromuscular blocking agents. Its stereochemical purity, coupled with its favorable pharmacokinetic profile, positions it as a candidate for next-generation anesthetics. As the medical community continues to prioritize patient safety and precision, compounds like this will likely play a pivotal role in shaping the future of anesthesia and critical care medicine.